Cas no 2172486-63-2 (3-{(benzyloxy)carbonylamino}-4-(trifluoromethyl)benzoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-4-(trifluoromethyl)benzoic acid
• CAS No: 2172486-63-2
• MF: C₁₆H₁₂F₃NO₄
• MW: 339.265995025635
• CID: 5812968
• PubChem ID: 165736846
• Update Time: 2025-07-02

3-{(benzyloxy)carbonylamino}-4-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(benzyloxy)carbonylamino}-4-(trifluoromethyl)benzoic acid
• EN300-1654493
• 3-{[(benzyloxy)carbonyl]amino}-4-(trifluoromethyl)benzoic acid
• 2172486-63-2

• Inchi： 1S/C16H12F3NO4/c17-16(18,19)12-7-6-11(14(21)22)8-13(12)20-15(23)24-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,20,23)(H,21,22)
• InChI Key： GDSSQSVLYKKVPW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(=O)O)=CC=1NC(=O)OCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 339.07184235g/mol
• Monoisotopic Mass: 339.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{(benzyloxy)carbonylamino}-4-(trifluoromethyl)benzoic acid

Comprehensive Overview of 3-{(benzyloxy)carbonylamino}-4-(trifluoromethyl)benzoic acid (CAS No. 2172486-63-2)

3-{(benzyloxy)carbonylamino}-4-(trifluoromethyl)benzoic acid (CAS No. 2172486-63-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a benzyloxycarbonyl (Cbz) protecting group with a trifluoromethyl (CF3) substituent, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, where the CF3 group enhances metabolic stability and bioavailability.

The growing demand for trifluoromethylated compounds in medicinal chemistry has propelled interest in CAS No. 2172486-63-2. This compound is often searched alongside terms like "Cbz-protected amino acids", "trifluoromethyl benzoic acid derivatives", and "building blocks for peptide synthesis". Its relevance is further highlighted by its potential role in developing protease inhibitors and kinase modulators, which are hot topics in oncology and antiviral research.

From a synthetic perspective, 3-{(benzyloxy)carbonylamino}-4-(trifluoromethyl)benzoic acid is synthesized through multi-step organic reactions, including carbamate formation and aromatic substitution. The Cbz group is widely used in peptide synthesis to protect amine functionalities, while the CF3 moiety introduces electron-withdrawing properties, influencing the compound's reactivity. This dual functionality makes it a valuable tool for chemists exploring structure-activity relationships (SAR) in drug design.

Recent advancements in fluorine chemistry have further elevated the importance of CAS No. 2172486-63-2. Fluorinated compounds are known for their ability to improve pharmacokinetic profiles, and this compound is no exception. Searches for "fluorinated drug intermediates" and "Cbz-protected trifluoromethyl compounds" often lead to discussions about its utility. Additionally, its compatibility with solid-phase peptide synthesis (SPPS) makes it a preferred choice for researchers developing novel therapeutics.

In the context of green chemistry, the synthesis and application of 3-{(benzyloxy)carbonylamino}-4-(trifluoromethyl)benzoic acid align with efforts to reduce environmental impact. The compound's efficiency as a building block minimizes waste in multi-step syntheses, addressing the growing demand for sustainable practices in chemical manufacturing. This aspect is particularly relevant to industries focusing on ESG (Environmental, Social, and Governance) compliance.

Analytical characterization of CAS No. 2172486-63-2 typically involves techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure high purity and confirm the structural integrity of the compound, which is critical for its use in sensitive applications like bioconjugation and prodrug development.

Looking ahead, the compound's potential extends beyond pharmaceuticals. Its unique properties are being explored in material science, particularly in the design of fluorinated polymers and liquid crystals. As the scientific community continues to investigate trifluoromethylation strategies, 3-{(benzyloxy)carbonylamino}-4-(trifluoromethyl)benzoic acid is poised to remain a key player in innovation.